Cas no 2639442-41-2 (1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2639442-41-2
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• MDL: MFCD34595280
• CID: 5651950
• PubChem ID: 165896250
• Update Time: 2025-05-23

1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783652
• 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid
• 2639442-41-2
• 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid

• MDL： MFCD34595280
• Inchi： 1S/C23H22N4O4/c28-22(29)21-24-14-27(25-21)15-9-11-26(12-10-15)23(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,28,29)
• InChI Key： ORMCLDOQCGLIMF-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(CC1)N1C=NC(C(=O)O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 418.16410520g/mol
• Monoisotopic Mass: 418.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid

Comprehensive Overview of 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2639442-41-2)

The compound 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2639442-41-2) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique combination of a piperidine core, a 1,2,4-triazole ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate for drug discovery and peptide chemistry. Its structural complexity and functional groups have garnered attention in the scientific community, particularly for its potential in targeted therapies and bioconjugation strategies.

In recent years, the demand for Fmoc-protected intermediates like 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its utility in developing novel peptide-based therapeutics, a field that has gained momentum with advancements in oncology, immunology, and metabolic disorders. The compound’s triazole-carboxylic acid moiety also aligns with the growing interest in click chemistry applications, enabling efficient modular assembly of complex molecules.

The synthesis of CAS No. 2639442-41-2 involves multi-step organic transformations, often starting from piperidin-4-yl-1H-1,2,4-triazole derivatives. The introduction of the Fmoc group ensures compatibility with standard peptide coupling protocols, while the carboxylic acid functionality allows for further derivatization. This adaptability makes the compound a valuable tool for medicinal chemists working on fragment-based drug design or proteolysis-targeting chimeras (PROTACs), both of which are hot topics in current drug development pipelines.

From a regulatory perspective, 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid is classified as a non-hazardous research chemical under standard laboratory conditions. However, proper handling protocols should be followed to ensure stability, as the Fmoc group is sensitive to basic conditions and prolonged exposure to light. Storage recommendations typically include refrigeration under inert atmospheres to preserve its integrity for long-term use.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of this compound. Computational models frequently utilize scaffolds like piperidine-triazole hybrids to predict bioactivity, leveraging their balanced lipophilicity and hydrogen-bonding capacity. Additionally, the rise of green chemistry initiatives has spurred interest in optimizing synthetic routes for CAS No. 2639442-41-2 to minimize waste and improve atom economy—a priority for sustainable pharmaceutical manufacturing.

For researchers sourcing this material, analytical data such as HPLC purity, NMR spectra, and mass spectrometry profiles are essential for quality verification. Suppliers often provide these details alongside certificates of analysis (CoA) to meet the stringent requirements of academic and industrial laboratories. The compound’s molecular weight (approximately 409.42 g/mol) and solubility profile (typically in polar aprotic solvents like DMF or DMSO) are also key considerations for experimental planning.

In conclusion, 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-1,2,4-triazole-3-carboxylic acid represents a convergence of cutting-edge chemical innovation and practical utility. Its applications span from peptide therapeutics to materials science, reflecting the interdisciplinary nature of modern research. As scientific inquiries into heterocyclic compounds and protected amino acid analogs continue to expand, this compound is poised to remain a focal point in the evolving landscape of molecular design.